Cas no 1261909-76-5 (4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid)

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid is a fluorinated aromatic compound featuring both a carboxylic acid and an ethoxycarbonyl functional group. Its bifunctional structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing fluorinated aromatic moieties. The presence of fluorine atoms enhances metabolic stability and bioavailability in derived compounds. This product is characterized by high purity and consistent reactivity, suitable for coupling reactions and further derivatization. Its well-defined structure ensures precise incorporation into complex molecules, supporting research and development in medicinal chemistry. Proper handling under controlled conditions is recommended due to its reactive functional groups.

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid structure

1261909-76-5 structure

Product Name:4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid

CAS No:1261909-76-5

MF:C₁₆H₁₂F₂O₄

MW:306.260891914368

MDL:MFCD18322592

CID:2762841

PubChem ID:53228411

Update Time:2025-05-27

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID70691944
- MFCD18322592
- 4-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]-3-FLUOROBENZOIC ACID
- 4'-(Ethoxycarbonyl)-2,3'-difluoro[1,1'-biphenyl]-4-carboxylic acid
- 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95%
- 1261909-76-5
- 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid
- MDL： MFCD18322592
- Inchi： 1S/C16H12F2O4/c1-2-22-16(21)12-6-3-9(7-14(12)18)11-5-4-10(15(19)20)8-13(11)17/h3-8H,2H2,1H3,(H,19,20)
- InChI Key： YIYUUGJCAKJHMN-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=O)O)C=CC=1C1C=CC(C(=O)OCC)=C(C=1)F

Computed Properties

Exact Mass: 306.07036518Da
Monoisotopic Mass: 306.07036518Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 415
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 63.6Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329869-5 g	4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95%; .	1261909-76-5	95%	5g	€1159.00	2023-04-26
abcr	AB329869-5g	4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95%; .	1261909-76-5	95%	5g	€1159.00	2025-04-21